Cas no 90564-35-5 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-)
90564-35-5 structure
Product Name:3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
CAS No:90564-35-5
MF:C9H9NO5
MW:211.171462774277
CID:798475
PubChem ID:45117818
Update Time:2025-04-19
3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
- 5-hydroxy-2,6-dimethylpyridine-3,4-dicarboxylic acid
- DTXSID50668679
- 90564-35-5
-
- Inchi: 1S/C9H9NO5/c1-3-5(8(12)13)6(9(14)15)7(11)4(2)10-3/h11H,1-2H3,(H,12,13)(H,14,15)
- InChI Key: KOTPBYBIJNRIGR-UHFFFAOYSA-N
- SMILES: OC1=C(C)N=C(C)C(C(=O)O)=C1C(=O)O
Computed Properties
- Exact Mass: 211.048
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
- XLogP3: 0.9
3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
90564-35-5 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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